Cas no 1048918-81-5 (N1,N1,N4-trimethylcyclohexane-1,4-diamine)
N1,N1,N4-trimethylcyclohexane-1,4-diamine Chemical and Physical Properties
Names and Identifiers
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- N,N,N'-TriMethyl-cyclohexane-1,4-diaMine
- 1-N,4-N,4-N-trimethylcyclohexane-1,4-diamine
- 1,4-Cyclohexanediamine, N1,N4,N4-trimethyl-
- N1,N4,N4-Trimethyl-1,4-cyclohexanediamine
- N,N,N'-TRIMETHYL-CYCLOHEXANE-1,4-DIAMINE, Mixture of diastereomers
- N1,N1,N4-trimethylcyclohexane-1,4-diamine
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- Inchi: 1S/C9H20N2/c1-10-8-4-6-9(7-5-8)11(2)3/h8-10H,4-7H2,1-3H3
- InChI Key: HJANWHMCHVPVJK-UHFFFAOYSA-N
- SMILES: C1(NC)CCC(N(C)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
N1,N1,N4-trimethylcyclohexane-1,4-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087865-1g |
N,N,N'-Trimethyl-cyclohexane-1,4-diamine |
1048918-81-5 | 1g |
£945.00 | 2022-03-01 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD588436-1g |
N1,N1,N4-Trimethylcyclohexane-1,4-diamine |
1048918-81-5 | 95% | 1g |
¥5274.0 | 2023-04-06 | |
| Enamine | EN300-1236579-0.05g |
N1,N1,N4-trimethylcyclohexane-1,4-diamine |
1048918-81-5 | 0.05g |
$166.0 | 2023-07-10 | ||
| Enamine | EN300-1236579-0.1g |
N1,N1,N4-trimethylcyclohexane-1,4-diamine |
1048918-81-5 | 0.1g |
$248.0 | 2023-07-10 | ||
| Enamine | EN300-1236579-0.25g |
N1,N1,N4-trimethylcyclohexane-1,4-diamine |
1048918-81-5 | 0.25g |
$353.0 | 2023-07-10 | ||
| Enamine | EN300-1236579-0.5g |
N1,N1,N4-trimethylcyclohexane-1,4-diamine |
1048918-81-5 | 0.5g |
$557.0 | 2023-07-10 | ||
| Enamine | EN300-1236579-1.0g |
N1,N1,N4-trimethylcyclohexane-1,4-diamine |
1048918-81-5 | 1.0g |
$714.0 | 2023-07-10 | ||
| Enamine | EN300-1236579-2.5g |
N1,N1,N4-trimethylcyclohexane-1,4-diamine |
1048918-81-5 | 2.5g |
$1399.0 | 2023-07-10 | ||
| Enamine | EN300-1236579-5.0g |
N1,N1,N4-trimethylcyclohexane-1,4-diamine |
1048918-81-5 | 5.0g |
$2070.0 | 2023-07-10 | ||
| Enamine | EN300-1236579-10.0g |
N1,N1,N4-trimethylcyclohexane-1,4-diamine |
1048918-81-5 | 10.0g |
$3069.0 | 2023-07-10 |
N1,N1,N4-trimethylcyclohexane-1,4-diamine Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on N1,N1,N4-trimethylcyclohexane-1,4-diamine
N1,N1,N4-trimethylcyclohexane-1,4-diamine and Its Significance in Modern Chemical Research
N1,N1,N4-trimethylcyclohexane-1,4-diamine (CAS No. 1048918-81-5) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its complex cyclic structure and multiple substituents, has garnered attention for its potential applications in drug development and material science. The unique arrangement of methyl groups and amine functionalities makes it a versatile building block for synthesizing more intricate chemical entities.
The chemical structure of N1,N1,N4-trimethylcyclohexane-1,4-diamine consists of a cyclohexane ring with three methyl groups attached at specific positions, along with two amine groups at the 1 and 4 positions. This configuration imparts a high degree of steric hindrance and electronic richness, which can be exploited in various chemical reactions. The presence of multiple reactive sites allows for diverse functionalization strategies, making it a valuable intermediate in synthetic chemistry.
In recent years, the study of amines and their derivatives has seen considerable growth due to their roles in biological processes and pharmaceutical applications. N1,N1,N4-trimethylcyclohexane-1,4-diamine is no exception, as it has been explored in several research avenues. One notable area is its use as a precursor in the synthesis of complex organic molecules. The compound's ability to undergo various reactions, such as nucleophilic substitution and condensation reactions, makes it a preferred choice for chemists aiming to create novel structures.
Recent advancements in computational chemistry have also highlighted the importance of N1,N1,N4-trimethylcyclohexane-1,4-diamine in drug discovery. Molecular modeling studies have demonstrated its potential as a ligand in the development of new therapeutic agents. The compound's rigid cyclic framework can mimic natural binding pockets in biological targets, thereby facilitating the design of more effective drugs. This has spurred interest among medicinal chemists who are always on the lookout for innovative scaffolds to enhance drug efficacy.
The pharmaceutical industry has been particularly intrigued by the potential of N1,N1,N4-trimethylcyclohexane-1,4-diamine due to its structural features. Researchers have investigated its role in developing treatments for various diseases, including neurological disorders and infectious diseases. Preliminary studies suggest that derivatives of this compound may exhibit promising biological activities. For instance, modifications to the methyl groups or the amine functionalities could lead to compounds with enhanced binding affinity to specific receptors or enzymes.
Beyond pharmaceutical applications, N1,N1,N4-trimethylcyclohexane-1,4-diamine has shown potential in material science. Its unique chemical properties make it suitable for use in polymer synthesis and as a catalyst in industrial processes. The compound's ability to form stable complexes with other molecules has been exploited in the development of new materials with tailored properties. These materials could find applications in electronics, coatings, and other advanced technologies.
The synthesis of N1,N1,N4-trimethylcyclohexane-1,4-diamine is another area of active research. Chemists have developed various synthetic routes to produce this compound with high yield and purity. These methods often involve multi-step reactions that require careful optimization to ensure efficiency. The development of novel synthetic strategies not only aids in the production of this compound but also contributes to the broader field of organic synthesis by providing new methodologies for constructing complex molecules.
In conclusion, N1,N1,N4-trimethylcyclohexane-1,4-diamine (CAS No. 1048918-81-5) is a multifaceted compound with significant implications in both academic research and industrial applications. Its unique structural features and reactivity make it a valuable tool for chemists working in drug development, material science, and synthetic chemistry. As research continues to uncover new possibilities for this molecule, its importance is likely to grow further, solidifying its place as a key player in modern chemical research.
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